Cas no 31437-05-5 (pyrazin-2-ylthiourea)

• Product Name: pyrazin-2-ylthiourea
• CAS No: 31437-05-5
• MF: C₅H₆N₄S
• MW: 154.192938327789
• MDL: MFCD04971717
• CID: 317505
• PubChem ID: 2771013
• Update Time: 2025-04-19

pyrazin-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-2-pyrazinyl-
• pyrazin-2-ylthiourea
• Pyrazin-2-yl-thiourea
• N-Pyrazinylthiourea
• Pyrazin-2-yl-thioharnstoff
• Thiourea,N-2-pyrazinyl
• Thiourea,pyrazinyl
• 1-(Pyrazin-2-yl)thiourea
• SCHEMBL1889092
• FT-0732950
• W13133
• AKOS005254232
• A919619
• N-Pyrazin-2-ylthiourea
• 31437-05-5
• DS-12071
• DTXSID60185362
• Thiourea, pyrazinyl-
• MFCD04971717
• TWGSSYKLXJRVDA-UHFFFAOYSA-N
• CS-0036399
• pyrazinyl-2-thiourea
• (Pyrazin-2-yl)thiourea
• Amino(pyrazin-2-ylamino)methane-1-thione
• STL554263
• 1-pyrazin-2-ylthiourea
• DB-068462
• DTXCID70107853
• BBL100469

• MDL： MFCD04971717
• Inchi： 1S/C5H6N4S/c6-5(10)9-4-3-7-1-2-8-4/h1-3H,(H3,6,8,9,10)
• InChI Key： TWGSSYKLXJRVDA-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=NC=CN=1

Computed Properties

• Exact Mass: 154.03100
• Monoisotopic Mass: 154.031317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.9

Experimental Properties

• Density: 1.482
• Boiling Point: 311.6°C at 760 mmHg
• Flash Point: 142.3°C
• Refractive Index: 1.761
• PSA: 95.92000
• LogP: 0.90540

pyrazin-2-ylthiourea Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines